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Compound of Interest

Compound Name: 2-Azacyclononanone

Cat. No.: B145865 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for the use of 2-Azacyclononanone (CAS No. 935-30-8), focusing on

personal protective equipment (PPE), operational plans, and disposal procedures.

Chemical Hazards: 2-Azacyclononanone is classified as a hazardous substance. According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is a skin

irritant (H315), a serious eye irritant (H319), and may cause respiratory irritation (H335).[1]

Therefore, appropriate precautions must be taken to avoid exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with 2-Azacyclononanone. The

following table summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling Solid

Compound

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile or

neoprene gloves.

Double gloving is

recommended.

Laboratory coat.

Recommended if

handling large

quantities or if

dust is

generated. An

N95-rated

respirator is a

suitable

minimum.

Preparing

Solutions

Chemical splash

goggles. A face

shield is

recommended if

there is a

significant splash

risk.

Nitrile or

neoprene gloves.

Ensure gloves

are compatible

with the solvent

being used.

Chemical-

resistant

laboratory coat

or apron.

A respirator is

recommended,

especially if the

solvent is volatile

or the solution is

being heated.

Running

Reactions

Chemical splash

goggles.

Nitrile or

neoprene gloves.

Chemical-

resistant

laboratory coat.

Use of a certified

fume hood is

mandatory.

Purification (e.g.,

Chromatography

)

Chemical splash

goggles and a

face shield.

Solvent-

appropriate

chemical

resistant gloves.

Chemical-

resistant

laboratory coat.

Operations

should be

conducted in a

well-ventilated

area or fume

hood.

Note: As no specific breakthrough time data for 2-Azacyclononanone is available, it is

recommended to change gloves frequently and immediately if they become contaminated.
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The following workflow provides a logical sequence for the safe handling of 2-
Azacyclononanone from receipt to disposal.

Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Understand

Select Appropriate PPE

Mitigate

Don PPE Correctly

Proceed to Handling

Work in a Ventilated Area
(e.g., Fume Hood)

Handle with Care to Avoid
Dust Generation or Spills

Decontaminate Work Area

After Use

Doff and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b145865?utm_src=pdf-body
https://www.benchchem.com/product/b145865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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